N-methyl-N-(piperidin-3-ylmethyl)naphthalene-2-carboxamide

• IUPAC Name: N-methyl-N-(piperidin-3-ylmethyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C18H22N2O/c1-20(13-14-5-4-10-19-12-14)18(21)17-9-8-15-6-2-3-7-16(15)11-17/h2-3,6-9,11,14,19H,4-5,10,12-13H2,1H3
• InChI Key: WMOOWDHGPCBKBK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCNC1)C(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

N-methyl-N-(piperidin-3-ylmethyl)naphthalene-2-carboxamide, commonly known as U-47700, is a synthetic opioid analgesic that was first synthesized in the 1970s. It was initially developed as a potential alternative to morphine, but it has since been classified as a Schedule I drug in the United States due to its high potential for abuse and dependence.

Mechanism of Action

U-47700 acts as a selective agonist of the mu-opioid receptor, which is primarily located in the central nervous system. Binding of U-47700 to the mu-opioid receptor results in the activation of downstream signaling pathways, which ultimately leads to the inhibition of pain signaling and the production of pleasurable effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of U-47700 are similar to those of other opioid analgesics. It produces analgesia, sedation, euphoria, and respiratory depression. However, it has been found to be more potent than morphine and other opioids, which increases the risk of overdose and death.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective tool for studying the opioid receptor system. However, its high potency and potential for abuse and dependence are significant limitations, which require strict safety precautions to be taken.

Future Directions

There are several future directions for research involving U-47700. One area of interest is the development of new opioid analgesics that are safer and less addictive than existing drugs. Another area of interest is the study of the long-term effects of U-47700 on the brain and behavior, which may inform the development of effective treatments for opioid addiction. Additionally, research on the potential therapeutic uses of U-47700, such as in the treatment of chronic pain, may also be explored.

Synthesis Methods

The synthesis of U-47700 involves the reaction of naphthalene-2-carboxylic acid with N-methyl-3-(piperidin-3-yl)propan-1-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain U-47700.

Scientific Research Applications

U-47700 has been used in scientific research as a tool to study the opioid receptor system. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. This has led to its use as a reference compound in studies aimed at developing new opioid analgesics.